Cas no 73013-48-6 (2-(2-oxopropyl)benzonitrile)

• Product Name: 2-(2-oxopropyl)benzonitrile
• CAS No: 73013-48-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD02181087
• CID: 551484
• PubChem ID: 1512512
• Update Time: 2025-10-28

2-(2-oxopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(2-oxopropyl)-
• (2-CYANOPHENYL)ACETONE
• 2-(2-oxopropyl)benzonitrile
• 2-cyanophenylacetone
• 1-(2-cyanophenyl)propan-2-one
• IBBZXXNFIDTUNC-UHFFFAOYSA-N
• 73013-48-6
• SCHEMBL4748186
• EN300-1858634
• DTXSID30363695
• MFCD02181087
• AKOS006279099

• MDL： MFCD02181087
• Inchi： 1S/C10H9NO/c1-8(12)6-9-4-2-3-5-10(9)7-11/h2-5H,6H2,1H3
• InChI Key： IBBZXXNFIDTUNC-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 271.2°C at 760 mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.531
• PSA: 40.86000
• LogP: 1.68978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-oxopropyl)benzonitrile

2-(2-Oxopropyl)benzonitrile: Properties, Applications, and Market Insights

2-(2-Oxopropyl)benzonitrile (CAS No: 73013-48-6) is a versatile organic compound with a molecular formula of C10H9NO. This compound, also known as 2-(2-oxopropyl)benzonitrile, features a benzonitrile group attached to a 2-oxopropyl moiety, making it a valuable intermediate in various chemical syntheses. Its unique structure allows it to participate in numerous reactions, including condensation, cyclization, and nucleophilic addition, which are crucial in pharmaceutical and agrochemical industries.

The chemical properties of 2-(2-oxopropyl)benzonitrile include a molecular weight of 159.18 g/mol and a melting point range that typically falls between 50-60°C. Its solubility profile shows moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being sparingly soluble in water. These properties make it an excellent candidate for use in organic synthesis, particularly in the development of heterocyclic compounds, which are pivotal in drug discovery and material science.

One of the most significant applications of 2-(2-oxopropyl)benzonitrile is its role as a key intermediate in the synthesis of pharmaceuticals. Researchers have utilized this compound in the production of various bioactive molecules, including potential anticancer agents and anti-inflammatory drugs. Its ability to act as a precursor for benzofuran and indole derivatives has garnered attention in medicinal chemistry, where these scaffolds are frequently explored for their therapeutic potential.

In recent years, the demand for 2-(2-oxopropyl)benzonitrile CAS 73013-48-6 has increased due to its relevance in green chemistry initiatives. Scientists are exploring its use in environmentally friendly synthetic routes, such as catalyst-free reactions and solvent-free conditions, aligning with the global push toward sustainable chemical practices. This trend is particularly evident in academic and industrial research, where the compound's versatility is being harnessed to develop more efficient and eco-friendly processes.

From a market perspective, the suppliers of 2-(2-oxopropyl)benzonitrile are primarily located in regions with strong pharmaceutical and chemical manufacturing bases, such as North America, Europe, and Asia. The compound is typically available in laboratory-scale quantities for research purposes, with some suppliers offering bulk quantities for industrial applications. Pricing can vary depending on purity levels and order volume, but it generally falls within the mid-range for specialty organic intermediates.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize 2-(2-oxopropyl)benzonitrile and ensure its quality. These methods are essential for verifying the compound's purity and identifying any potential impurities that could affect its performance in downstream applications. Researchers and manufacturers rely on these analytical tools to maintain consistency and meet regulatory standards.

Looking ahead, the future of 2-(2-oxopropyl)benzonitrile appears promising, with ongoing research exploring new synthetic applications and potential derivatives. Its compatibility with modern synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, positions it as a valuable asset in the evolving landscape of chemical innovation. As the demand for novel organic intermediates grows, this compound is likely to remain a focal point in both academic and industrial settings.

For those seeking where to buy 2-(2-oxopropyl)benzonitrile, several reputable chemical suppliers and online marketplaces offer this compound. It is advisable to verify the supplier's credentials, request certificates of analysis, and ensure compliance with local regulations before purchasing. Additionally, researchers can explore custom synthesis options for tailored derivatives to meet specific project requirements.

In conclusion, 2-(2-oxopropyl)benzonitrile (CAS 73013-48-6) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties, coupled with its role in sustainable chemistry initiatives, make it a valuable resource for researchers and manufacturers alike. As the chemical industry continues to evolve, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple sectors.